Cas no 2172036-94-9 (methyl 4-chloro-1H-pyrazolo3,4-dpyrimidine-1-carboxylate)

• Product Name: methyl 4-chloro-1H-pyrazolo3,4-dpyrimidine-1-carboxylate
• CAS No: 2172036-94-9
• MF: C₇H₅ClN₄O₂
• MW: 212.593199491501
• CID: 6213778
• PubChem ID: 165794259
• Update Time: 2025-06-13

methyl 4-chloro-1H-pyrazolo3,4-dpyrimidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-chloro-1H-pyrazolo3,4-dpyrimidine-1-carboxylate
• methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate
• EN300-1645182
• 2172036-94-9

• Inchi： 1S/C7H5ClN4O2/c1-14-7(13)12-6-4(2-11-12)5(8)9-3-10-6/h2-3H,1H3
• InChI Key： KUSOMFHMFQORSH-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(C(=O)OC)C2=NC=N1

Computed Properties

• Exact Mass: 212.0101031g/mol
• Monoisotopic Mass: 212.0101031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 69.9Ų

Additional information on methyl 4-chloro-1H-pyrazolo3,4-dpyrimidine-1-carboxylate

Recent Advances in the Application of Methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate (CAS: 2172036-94-9) in Chemical Biology and Pharmaceutical Research

Methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate (CAS: 2172036-94-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and chemical biology. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly kinase inhibitors and anticancer agents. Recent studies have highlighted its potential in targeted drug design and development, leveraging its unique structural features to modulate specific biological pathways.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate as a scaffold for designing novel Bruton's tyrosine kinase (BTK) inhibitors. The study demonstrated that modifications at the 4-chloro position significantly enhanced the compound's binding affinity and selectivity, leading to improved therapeutic efficacy in B-cell malignancies. The findings underscore the compound's potential as a versatile building block for next-generation kinase inhibitors.

Another groundbreaking application was reported in a 2024 Nature Communications article, where the compound was utilized in the development of PROTACs (Proteolysis Targeting Chimeras). By conjugating methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate with E3 ligase ligands, researchers successfully degraded oncogenic proteins in vitro and in vivo. This approach offers a promising strategy for targeting previously "undruggable" proteins, expanding the therapeutic landscape for cancer and other diseases.

Recent synthetic methodologies have also focused on optimizing the production of methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate. A 2023 Organic Process Research & Development paper described a scalable, cost-effective route using continuous flow chemistry, achieving >90% yield with minimal impurities. This advancement addresses previous challenges in large-scale synthesis, facilitating broader research and clinical applications.

Looking ahead, methyl 4-chloro-1H-pyrazolo[3,4-d]pyrimidine-1-carboxylate continues to show promise in emerging areas such as covalent inhibitor design and RNA-targeting small molecules. Its unique chemical properties and demonstrated biological activities position it as a valuable tool for drug discovery and chemical biology research. Future studies are expected to further explore its applications in personalized medicine and combination therapies.